Cas no 1806980-87-9 (2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide
• CAS No: 1806980-87-9
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4876250
• Update Time: 2025-06-30

2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-7-5(3-11)13-4(8(9)10)2-6(7)17(12,14)15/h2,8H,1H3,(H2,12,14,15)
• InChI Key： FEGBDUHTHNNRPL-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)F)=NC(C#N)=C1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide (CAS No. 1806980-87-9)

2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide (CAS No. 1806980-87-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and difluoromethyl functional groups, exhibits versatile applications in drug discovery and crop protection. Its molecular structure, featuring a cyano group and a methoxy substituent, contributes to its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide for its potential role in developing novel enzyme inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it often improves the pharmacokinetic properties of lead compounds. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current scientific discourse.

The compound’s sulfonamide moiety is another critical feature, as sulfonamides are widely recognized for their biological activity. They are frequently employed in the design of antibacterial, antifungal, and anti-inflammatory drugs. Given the rising global concern over antimicrobial resistance (AMR), 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide is being explored as a scaffold for next-generation AMR-combatting agents. Its structural flexibility allows for modifications that could address resistance mechanisms, a hot topic in both academic and industrial research.

From an agrochemical perspective, this compound’s pyridine core and fluorinated side chains make it a candidate for developing new pesticides and herbicides. With increasing emphasis on sustainable agriculture and reduced environmental impact, researchers are investigating its potential as a low-toxicity alternative to traditional agrochemicals. The methoxy and cyano groups further enhance its selectivity, reducing off-target effects—a key consideration in modern crop protection strategies.

Synthetic accessibility is another advantage of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide. Its preparation typically involves multistep organic synthesis, with opportunities for optimization using green chemistry principles. This resonates with the industry’s shift toward eco-friendly synthesis and waste minimization, topics frequently searched by professionals in the field. The compound’s CAS No. 1806980-87-9 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

In summary, 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide represents a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural features align with contemporary research trends, including fluorine chemistry, sulfonamide-based drug design, and sustainable agrochemical development. As scientific inquiries into its properties and applications continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.